Cas no 104398-20-1 (1H-Pyrrole-2-acetic acid, 1-ethyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-acetic acid, 1-ethyl-, ethyl ester
• CAS No: 104398-20-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1142763
• PubChem ID: 54167223
• Update Time: 2025-04-20

1H-Pyrrole-2-acetic acid, 1-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetic acid, 1-ethyl-, ethyl ester
• SCHEMBL9031656
• DB-429782
• 104398-20-1
• Ethyl 1-ethyl-1H-pyrrole-2-acetate

• Inchi： 1S/C10H15NO2/c1-3-11-7-5-6-9(11)8-10(12)13-4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： OSMQVBUFTAZVCC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC=CN1CC)=O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23